Cas no 60460-62-0 (2-Methyl-6-piperidin-1-ylmethyl-phenol)

• Product Name: 2-Methyl-6-piperidin-1-ylmethyl-phenol
• CAS No: 60460-62-0
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 3140065
• PubChem ID: 12446274
• Update Time: 2025-04-25

2-Methyl-6-piperidin-1-ylmethyl-phenol Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-piperidin-1-ylmethyl-phenol
• AKOS022648419
• 60460-62-0
• 2-Methyl-6-(piperidin-1-ylmethyl)phenol
• 2-methyl-6-[(piperidin-1-yl)methyl]phenol

• MDL： MFCD06637754
• Inchi： 1S/C13H19NO/c1-11-6-5-7-12(13(11)15)10-14-8-3-2-4-9-14/h5-7,15H,2-4,8-10H2,1H3
• InChI Key： FEERRNJKQAIDCJ-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC=CC=1CN1CCCCC1

Computed Properties

• Exact Mass: 205.146664230Da
• Monoisotopic Mass: 205.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 2-Methyl-6-piperidin-1-ylmethyl-phenol

2-Methyl-6-piperidin-1-ylmethyl-phenol: A Comprehensive Overview

The compound 2-Methyl-6-piperidin-1-ylmethyl-phenol, also known by its CAS registry number CAS NO 60460-62-0, is a synthetic organic compound that has garnered significant attention in the biopharmaceutical industry. This compound belongs to the class of phenolic compounds, characterized by its unique structure that combines aromaticity with heterocyclic functionalities. The molecule's complexity arises from the integration of a piperidine ring, methyl groups, and hydroxyl substituents, making it a promising candidate for various biomedical applications.

Over the past decade, there has been a growing interest in compounds like 2-Methyl-6-piperidin-1-ylmethyl-phenol due to their potential as lead molecules in drug discovery. The piperidine moiety, a six-membered saturated ring containing one nitrogen atom, is known for its ability to modulate pharmacokinetics and enhance bioavailability. This structural feature positions the compound as a valuable tool in the development of medications targeting central nervous system disorders, including Alzheimer's disease and Parkinson's disease.

Recent studies have highlighted the importance of hydroxyl groups and methyl substituents in determining the biological activity of phenolic compounds. The hydroxyl group at position 6 of the phenol ring plays a critical role in hydrogen bonding, which is essential for interactions with biomolecules such as enzymes and receptors. Additionally, the methyl group at position 2 contributes to steric hindrance, influencing the compound's ability to bind to target sites without causing excessive steric strain.

One of the most notable advancements in the research of 2-Methyl-6-piperidin-1-ylmethyl-phenol is its potential as an anti-inflammatory agent. In preclinical trials, the compound has demonstrated potent inhibitory effects on COX-2 (Cyclooxygenase-2) enzymes, which are key contributors to inflammatory processes. This makes it a compelling candidate for the development of novel anti-inflammatory drugs, particularly in conditions such as rheumatoid arthritis and cardiovascular diseases.

Furthermore, CAS NO 60460-62-0 has shown promising results in oncology research. Studies indicate that the compound can induce apoptosis in various cancer cell lines, including breast and prostate cancers. The piperidine ring's nitrogen atom appears to play a crucial role in this activity by facilitating the formation of complexes with DNA and other cellular components, leading to programmed cell death.

Another area of exploration involving 2-Methyl-6-piperidin-1-ylmethyl-phenol is its neuroprotective properties. Experimental data suggest that the compound can mitigate oxidative stress and protect neurons from damage caused by reactive oxygen species (ROS). This makes it a potential candidate for therapies targeting neurodegenerative disorders such as amyotrophic lateral sclerosis (ALS) and multiple sclerosis.

Despite its promising therapeutic potential, 2-Methyl-6-piperidin-1-ylmethyl-phenol is not without challenges. The compound's hydrophilicity and metabolic stability need further optimization to enhance its bioavailability and reduce the risk of adverse effects. Ongoing research is focused on modifying the piperidine ring and substituents to achieve a balance between efficacy and safety.

In conclusion, 2-Methyl-6-piperidin-1-ylmethyl-phenol, identified by its CAS registry number CAS NO 60460-62-0, represents a significant advancement in the field of biopharmaceuticals. Its unique structure and versatile biological activity make it a valuable asset in drug discovery, with applications ranging from anti-inflammatory agents to anticancer drugs. As research continues to unravel its full potential, 2-Methyl-6-piperidin-1-ylmethyl-phenol is poised to play a pivotal role in the development of next-generation therapies.